Cas no 21819-66-9 (2-phenyl-2H-benzod1,2,3triazol-5-amine)

• Product Name: 2-phenyl-2H-benzod1,2,3triazol-5-amine
• CAS No: 21819-66-9
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 1069486
• PubChem ID: 721090
• Update Time: 2025-04-24

2-phenyl-2H-benzod1,2,3triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2H-benzotriazol-5-ylamine
• 005451
• 2-phenyl-2H-benzo[1,2,3]triazol-5-ylamine
• 2-phenyl-2H-benzo[d][1,2,3]triazol-5-amine
• 2-phenyl-2H-benzotriazol-5-amine
• 2-Phenyl-2H-benzotriazol-5-ylamin
• 2-phenyl-2-hydrobenzotriazole-5-yl
• 2-phenyl-5-aminobenzotriazole
• 5-amino-2-phenyl-1,2,3-benzotriazole
• 5-amino-2-phenylbenzotriazole
• AC1LF0QO
• AC1Q52GF
• SureCN1547419
• TimTec1_000736
• ZERO
• NIOQXFRLZIIVCT-UHFFFAOYSA-N
• 21819-66-9
• KSC-315-088-
• 2-phenyl-5-benzotriazolamine
• 2H-1,2,3-Benzotriazol-5-amine, 2-phenyl-
• 5-amino-2-phenyl-2h-benzotriazole
• SR-01000430164
• (2-phenylbenzotriazol-5-yl)amine
• BRD-K62378038-001-01-4
• AF-628/30886021
• 2-phenyl-2H-1,2,3-benzotriazol-5-ylamine
• KUC112598N
• ALBB-036613
• NCGC00175174-01
• DB-397936
• SR-01000430164-1
• HMS1536B10
• DTXSID50352208
• STK075616
• AKOS000108466
• SMR000285263
• HMS2631M18
• 2-phenyl-2H-1,2,3-benzotriazol-5-amine
• MLS000678352
• Z57212893
• CCG-106229
• CHEMBL1410357
• AB00095784-01
• cid_721090
• 2-phenylbenzotriazol-5-amine
• Cambridge id 5751857
• SCHEMBL1547419
• 2-phenyl-1,2,3-benzotriazol-5-amine
• BDBM43739
• CS-0312876
• 2-phenyl-2-hydrobenzotriazole-5-ylamine
• 2-phenyl-2H-benzod1,2,3triazol-5-amine

• MDL： MFCD00179563
• Inchi： 1S/C12H10N4/c13-9-6-7-11-12(8-9)15-16(14-11)10-4-2-1-3-5-10/h1-8H,13H2
• InChI Key： NIOQXFRLZIIVCT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)N=C2C=CC(=CC2=N1)N

Computed Properties

• Exact Mass: 210.090546336g/mol
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.7Ų

2-phenyl-2H-benzod1,2,3triazol-5-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-phenyl-2H-benzod1,2,3triazol-5-amine

Introduction to 2-Phenyl-2H-benzotriazol-5-ylamine (CAS No. 21819-66-9)

2-Phenyl-2H-benzotriazol-5-ylamine (CAS No. 21819-66-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This heterocyclic amine derivative features a benzotriazole core substituted with a phenyl group at the 2-position and an amine functional group at the 5-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's molecular structure, characterized by a fused benzene ring and triazole ring system, contributes to its stability and reactivity, which are critical factors in drug design and material science. The presence of the phenyl group enhances its lipophilicity, while the amine moiety allows for hydrogen bonding interactions, which are essential for binding to biological targets. These features make 2-Phenyl-2H-benzotriazol-5-ylamine a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in benzotriazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The structural motif of 2H-benzotriazol-5-ylamine has been explored in various drug discovery programs, where it serves as a key pharmacophore in designing molecules that interact with specific enzymes or receptors.

One of the most compelling aspects of 2-Phenyl-2H-benzotriazol-5-ylamine is its potential as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives with enhanced pharmacological profiles by modifying the phenyl ring or introducing additional functional groups. For instance, functionalization at the 3-position of the benzene ring can introduce electron-withdrawing or electron-donating effects, which can modulate the compound's bioactivity.

The synthesis of 2-Phenyl-2H-benzotriazol-5-ylamine typically involves multi-step organic reactions, starting from commercially available precursors such as aniline derivatives and halogenated benzotriazoles. The process often requires careful optimization to achieve high yields and purity, which are crucial for subsequent biological testing. Advances in synthetic methodologies have enabled more efficient production routes, making this compound more accessible for research purposes.

Recent research has highlighted the role of 2H-benzotriazol-5-ylamine derivatives in addressing neurological disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it a valuable tool in exploring potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown promising results with certain benzotriazole-based compounds in animal models, suggesting their therapeutic potential.

The pharmacokinetic properties of 2-Phenyl-2H-benzotriazol-5-ylamine are also under investigation to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for determining optimal dosing regimens and minimizing potential side effects. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to analyze the compound's behavior in biological systems.

In addition to pharmaceutical applications, 2Phenylbenzotriazol5yIAMINE has shown promise in materials science. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. The compound's ability to absorb and emit light across specific wavelengths has been exploited in developing advanced materials with tailored functionalities.

The future directions of research on 2Phenylbenzotriazol5yIAMINE include exploring its role in drug delivery systems and nanotechnology. By incorporating this compound into nanoparticles or micelles, researchers aim to enhance drug targeting and improve therapeutic efficacy. These innovations could lead to more effective treatments for a wide range of diseases.

Collaborative efforts between chemists, biologists, and pharmacologists are essential for maximizing the potential of 2Phenylbenzotriazol5yIAMINE. By combining expertise from different disciplines, scientists can accelerate the discovery of novel compounds with significant medical benefits. The continued exploration of this versatile scaffold will undoubtedly contribute to advancements in both academic research and industrial applications.